Cas no 27603-12-9 (Acetamide,2,2,2-trichloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-)

• Product Name: Acetamide,2,2,2-trichloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-
• CAS No: 27603-12-9
• MF: C₅HCl₃F₃N₃OS
• MW: 314.500146627426
• CID: 274522
• PubChem ID: 147176
• Update Time: 2025-04-19

Acetamide,2,2,2-trichloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trichloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-
• 2,2,2-trichloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
• 27603-12-9
• SCHEMBL11617882
• Acetamide, 2,2,2-trichloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)-
• DTXSID70181996
• 2,2,2-Trichloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)acetamide
• NUBLZNKMBSBWLO-UHFFFAOYSA-N

• Inchi： 1S/C5HCl3F3N3OS/c6-4(7,8)1(15)12-3-14-13-2(16-3)5(9,10)11/h(H,12,14,15)
• InChI Key： NUBLZNKMBSBWLO-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NN=C(C(F)(F)F)S1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 312.88603
• Monoisotopic Mass: 312.885800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 54.88